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(ethoxycarbonyl)phosphonate
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For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical and physical
properties, analytical methodologies, and potential biological relevance of Disodium
(ethoxycarbonyl)phosphonate, identified by CAS number 72305-00-1. This compound is
notably recognized as Foscarnet Sodium EP Impurity A, a reference standard used in the
quality control of Foscarnet Sodium, an antiviral medication.[1][2] This guide is intended to be a
valuable resource for professionals in research and drug development who are working with or
have an interest in this compound.

Chemical and Physical Properties

Disodium (ethoxycarbonyl)phosphonate is an organophosphorus compound characterized
by an ethoxycarbonyl group attached to a phosphonate moiety. The disodium salt form
suggests its preparation or isolation in a basic medium. While specific experimentally
determined physical properties such as melting and boiling points are not readily available in
the public domain, some key chemical identifiers and computed properties have been
compiled.

Table 1: Chemical Identification of CAS 72305-00-1
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Identifier

Value

CAS Number

72305-00-1

Chemical Name

Disodium (ethoxycarbonyl)phosphonate[3][4]

Synonyms

Foscarnet Sodium EP Impurity A[1][2],
(ethoxycarbonyl)phosphonic acid, sodium salt
(1:2)[5], Phosphinecarboxylic acid, 1,1-
dihydroxy-, ethyl ester, 1-oxide, sodium salt
(1:2)[4]

Molecular Formula CsHsNaz20s5P[2]
Molecular Weight 198.02 g/mol [1][2]
Appearance White to Off-White Solid

Table 2: Physical Properties of Disodium (ethoxycarbonyl)phosphonate

Property Notes
Melting Point Data not available
Boiling Point Data not available
. Expected to be soluble in Phosphonates are generally
Solubility )
highly water-soluble.[6]
Appearance

Synthesis and Manufacturing

A specific, detailed experimental protocol for the synthesis of Disodium

(ethoxycarbonyl)phosphonate is not widely published. However, general methodologies for

the synthesis of phosphonates and their esters are well-established in organic chemistry and

can provide a basis for its preparation.

General Synthesis Strategies for Phosphonate Esters:
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The synthesis of phosphonate esters can be achieved through several routes, with the
Michaelis-Arbuzov reaction being a classic and widely used method.[7] This reaction typically
involves the reaction of a trialkyl phosphite with an alkyl halide.

An alternative approach involves the condensation of alcohols with methyl phosphonates,
followed by selective demethylation.[8] This method is noted for its generality and relative
insensitivity to steric hindrance.

For the synthesis of phosphonic acids from their dialkyl esters, two common methods are acidic
hydrolysis (e.g., using concentrated HCI) or a two-step process involving bromotrimethylsilane
followed by methanolysis.[9] The resulting phosphonic acid can then be converted to its
disodium salt by treatment with a sodium base.

A potential synthetic pathway to Disodium (ethoxycarbonyl)phosphonate could involve the
reaction of triethyl phosphite with ethyl chloroformate, followed by selective hydrolysis and salt
formation.

Experimental Protocols: Analytical Methodology

As Foscarnet Sodium EP Impurity A, a standardized analytical method for the detection and
quantification of Disodium (ethoxycarbonyl)phosphonate is crucial. A high-performance
liquid chromatography (HPLC) method has been described for the analysis of foscarnet sodium
and its impurities, including Impurity A.

High-Performance Liquid Chromatography (HPLC) for the Determination of Foscarnet Sodium
Impurity A

This method is designed for the quality control of Foscarnet Sodium, ensuring the levels of
impurities are within acceptable limits.

Instrumentation:
» High-Performance Liquid Chromatograph

e UV Detector
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e Chromatographic Column: Zishengtang PAK C18 column (250 mm x 4.6 mm, 5 um) or
equivalent

Reagents:

Anhydrous sodium sulfate

o Glacial acetic acid

e Sodium pyrophosphate solution (0.1 mol/L)

e Anhydrous sodium acetate

o Tetrahexylammonium hydrogen sulfate

o Methanol

o Water (HPLC grade)

Procedure:

e Mobile Phase Preparation:

o Solution A: Dissolve 1.42 g of anhydrous sodium sulfate in 2000 mL of water. Add 3 mL of
glacial acetic acid and 6 mL of 0.1 mol/L sodium pyrophosphate solution.

o Solution B: Dissolve 1.42 g of anhydrous sodium sulfate and 4.2 g of anhydrous sodium
acetate in 1000 mL of water. Add 6 mL of 0.1 mol/L sodium pyrophosphate solution.

o Final Mobile Phase: Mix Solution A and Solution B in a 70:30 ratio. To 2000 mL of this
mixture, add 0.25 g of tetrahexylammonium hydrogen sulfate and 100 mL of methanol. Mix
thoroughly. The final pH should be approximately 4.4.

e Sample Solution Preparation:

o Weigh a sample of Foscarnet Sodium to be tested.

o Wet the sample with glacial acetic acid.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Add the mobile phase to dissolve the sample completely.

o Control Solution Preparation:

o Dilute the sample solution with the mobile phase to a known concentration.
o Chromatographic Conditions:

o Flow rate: 1.0 mL/min

o Detection: UV spectrophotometer (wavelength not specified in the source, but requires
optimization for the analyte)

Diagram of the Analytical Workflow:

Caption: Workflow for the HPLC analysis of Foscarnet Sodium Impurity A.

Biological Activity and Signaling Pathways

There is a notable lack of specific data in publicly accessible literature regarding the biological
activity, mechanism of action, or associated signaling pathways of Disodium
(ethoxycarbonyl)phosphonate. Its primary characterization is as a process-related impurity in
the synthesis of Foscarnet Sodium.

However, the broader class of phosphonates is known for a variety of biological effects, largely
stemming from their structural similarity to phosphates. This allows them to act as phosphate
analogues, potentially interacting with enzymes and receptors that recognize phosphate-
containing substrates.

General Role of Phosphonates as Phosphate Analogues:

The key difference between a phosphonate and a phosphate is the substitution of a P-O-C
bond with a more stable P-C bond. This makes phosphonates resistant to enzymatic
hydrolysis, a property that is exploited in the design of therapeutic agents. For example, some
phosphonate-containing compounds can act as competitive inhibitors of enzymes that process
phosphate esters.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b110785?utm_src=pdf-body
https://www.benchchem.com/product/b110785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Certain organophosphorus compounds have been shown to induce cellular stress and can
impact signaling pathways such as the Mitogen-Activated Protein Kinase (MAPK) pathway,
which is involved in cellular processes like apoptosis, inflammation, and oxidative stress.
However, it is crucial to note that this is a general observation for some organophosphorus
compounds and has not been specifically demonstrated for Disodium
(ethoxycarbonyl)phosphonate.

Diagram of Phosphonates as Phosphate Analogues:
Caption: General mechanism of phosphonates as phosphate analogues.

Suppliers

Disodium (ethoxycarbonyl)phosphonate (CAS 72305-00-1) is available from a number of
chemical suppliers, primarily as a reference standard for analytical purposes.

Table 3: Selected Suppliers of CAS 72305-00-1

Supplier Product Name

Simson Pharma Limited Foscarnet Sodium EP Impurity A[1]

Pharmaffiliates Foscarnet Sodium - Impurity A[2]

Clinivex Foscarnet Sodium EP Impurity A[5]

CymitQuimica Disodium (ethoxycarbonyl)phosphonate

LookChem disodium (ethoxycarbonyl)phosphonate
Conclusion

Disodium (ethoxycarbonyl)phosphonate (CAS 72305-00-1) is a key analytical standard in
the pharmaceutical industry, particularly for the quality control of Foscarnet Sodium. While its
chemical identity is well-defined, comprehensive data on its physical properties and specific
synthesis protocols are limited in the public domain. Furthermore, its biological activity and
toxicological profile have not been extensively studied, and its role appears to be confined to
that of a manufacturing impurity. The information and methodologies presented in this guide
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provide a foundational resource for researchers and professionals, highlighting both what is
known and where further investigation may be warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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